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This guide provides a detailed comparison of the performance of two prominent herbicides,

diclosulam and flumioxazin, in peanut (Arachis hypogaea L.) cultivation. The information

presented is synthesized from various research studies and is intended for researchers,

scientists, and agricultural professionals.

Executive Summary
Both diclosulam and flumioxazin are effective herbicides for managing a broad spectrum of

weeds in peanuts when used as part of a comprehensive weed management program.[1][2]

Diclosulam, an acetolactase synthase (ALS) inhibitor, demonstrates particularly strong control

of yellow nutsedge.[3][4] Flumioxazin, a protoporphyrinogen oxidase (PPO) inhibitor, offers

excellent residual control of many broadleaf weeds.[2][5][6] While flumioxazin can cause

transient early-season injury to peanuts, this typically does not result in yield loss.[2][7][8] In

many studies, weed management systems incorporating either diclosulam or flumioxazin have

resulted in comparable peanut yields.[3][4][9]

Quantitative Performance Data
The following tables summarize the comparative performance of diclosulam and flumioxazin

based on weed control efficacy, crop injury, and peanut yield from various studies.

Table 1: Weed Control Efficacy of Diclosulam vs. Flumioxazin in Peanuts
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Weed Species Diclosulam Flumioxazin Notes

Yellow Nutsedge

(Cyperus esculentus)

Excellent (90% late-

season control)[3][4]

Fair to Good (<69%

control)[5]

Diclosulam-based

systems consistently

provide superior

control of yellow

nutsedge.[3][4]

Sicklepod (Senna

obtusifolia)

Poor (<63% control)

[5]

Poor to Fair (<63%

control)[5]

Neither herbicide

provides adequate

control of sicklepod

when used alone.[1]

[9] Control improves

significantly when

used in a system with

POST herbicides like

imazapic.[1][9]

Morningglory Species

(Ipomoea spp.)

Variable (59-91%

control)[3][4]

Variable (59-91%

control)[3][4]

Control is variable for

both herbicides.

POST applications of

other herbicides are

often necessary for

consistent control.[3]

[4]

Florida Beggarweed

(Desmodium

tortuosum)

Good (78% control

with PPI application)

[5]

Excellent (90% control

with PRE application)

[5]

Flumioxazin generally

provides better control

of Florida

beggarweed.[5]

Common

Lambsquarters

(Chenopodium album)

Excellent (≥91%

control in a system)[3]

[4]

Excellent (≥91%

control in a system)[3]

[4]

Both are highly

effective when used in

a pre-emergence

system with

dimethenamid.[3][4]

Eclipta (Eclipta

prostrata)

Excellent (≥91%

control in a system)[3]

[4]

Excellent (≥91%

control in a system)[3]

[4]

Both are highly

effective when used in

a pre-emergence
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system with

dimethenamid.[3][4]

Prickly Sida (Sida

spinosa)

Excellent (≥91%

control in a system)[3]

[4]

Excellent (≥91%

control in a system)[3]

[4]

Both are highly

effective when used in

a pre-emergence

system with

dimethenamid.[3][4]

Table 2: Peanut Injury and Yield in Response to Diclosulam and Flumioxazin

Parameter Diclosulam Flumioxazin Notes

Peanut Injury
Minimal to moderate

injury reported.[10]

Can cause significant

early-season injury

(stunting,

discoloration),

especially with heavy

rainfall after

application.[2][7][8]

[11]

Flumioxazin injury is

typically transient, and

peanuts generally

recover without

impacting yield.[2][7]

[8]

Peanut Yield

Generally comparable

to flumioxazin

systems.[3][4][9]

Yields are often

equivalent to those in

diclosulam systems,

even with early-

season injury.[3][4][7]

[9]

Yields for both

herbicides are

superior to systems

with only a single PRE

herbicide like

dimethenamid.[3][4]

Experimental Protocols
The data presented is derived from field studies conducted under various environmental

conditions. Key aspects of the methodologies are outlined below.

General Experimental Design:

Locations: Studies were conducted in key peanut-producing regions of the United States,

including North Carolina, Florida, and Texas.[3][9][12]
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Peanut Cultivars: A range of runner and Virginia market-type peanut cultivars were used,

including 'NC 10C', 'NC 12C', 'NC 7', and 'Georgia Green'.[1][3][4]

Herbicide Application:

Diclosulam: Typically applied preplant incorporated (PPI) or pre-emergence (PRE).[5][9]

Flumioxazin: Applied pre-emergence (PRE).[5][9]

Application Rates: Herbicides were tested at various rates, including full and reduced

labeled rates.[13]

Systems Approach: Diclosulam and flumioxazin were often evaluated alone and in

combination with other PRE and post-emergence (POST) herbicides as part of a complete

weed management program.[3][4][9]

Data Collection:

Weed Control: Visually assessed as a percentage of control compared to an untreated

check at various intervals after application.

Crop Injury: Visually rated on a scale of 0% (no injury) to 100% (crop death).

Peanut Yield: Determined by harvesting and weighing the peanuts from each plot.

Example Protocol: Comparative Efficacy in Conventional and Strip-Tillage Systems

A study conducted in Lewiston and Rocky Mount, North Carolina, evaluated weed

management systems in both strip- and conventional-tillage peanuts.[3][4] The peanut cultivars

'NC 10C', 'NC 12C', and 'NC 7' were used.[3][4] Herbicide systems included PRE applications

of dimethenamid alone, or in combination with either diclosulam or flumioxazin, followed by

various POST herbicide options.[3][4] Weed control, peanut yield, and net returns were

evaluated.[3][4]

Visualizations
Experimental Workflow for Herbicide Comparison in Peanuts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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